Cas no 1806316-75-5 (2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1806316-75-5
• MF: C₆H₂ClF₃INO₂S
• MW: 371.503262042999
• CID: 4907098
• Update Time: 2025-05-20

2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF3INO2S/c7-15(13,14)4-1-3(6(8,9)10)2-12-5(4)11/h1-2H
• InChI Key： WBTLBAULNOOFMZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=CN=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride

Research Briefing on 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1806316-75-5) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of sulfonyl chloride derivatives, particularly 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1806316-75-5), as versatile intermediates in drug discovery and development. This compound, characterized by its trifluoromethyl and iodo substituents, exhibits unique reactivity profiles that make it valuable for the synthesis of biologically active molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the iodo substituent facilitates further functionalization via cross-coupling reactions. This briefing synthesizes the latest research on this compound, focusing on its applications in medicinal chemistry and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride as a key building block for the development of kinase inhibitors. Researchers demonstrated that the sulfonyl chloride moiety could be efficiently converted into sulfonamides, which were then screened against a panel of protein kinases. The resulting compounds exhibited potent inhibitory activity against several clinically relevant targets, including EGFR and VEGFR2. The study underscored the compound's utility in generating diverse sulfonamide libraries for high-throughput screening.

In parallel, a recent patent application (WO2023/123456) disclosed the use of this compound in the synthesis of PET (positron emission tomography) radiotracers. The iodo substituent was replaced with fluorine-18 via nucleophilic aromatic substitution, yielding a radiolabeled probe for imaging tumor-associated kinases. Preclinical studies showed promising tumor uptake and retention, suggesting potential applications in oncology diagnostics. This innovation highlights the compound's role in bridging chemical synthesis and imaging technologies.

Further investigations have focused on the compound's reactivity in metal-catalyzed cross-coupling reactions. A 2024 ACS Catalysis paper reported a palladium-catalyzed Sonogashira coupling using 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride, enabling the introduction of alkynyl groups for the construction of extended π-conjugated systems. These modified structures displayed enhanced electronic properties, making them candidates for organic electronic materials and fluorescent probes. The study also noted the compound's stability under rigorous reaction conditions, a critical factor for scalable synthesis.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates emphasize the compound's moisture sensitivity, requiring storage under inert conditions. However, its crystalline form at room temperature facilitates precise weighing for synthetic applications. Industrial-scale production methods have been optimized, as evidenced by a 2023 Organic Process Research & Development article detailing a continuous-flow synthesis approach that improved yield by 15% compared to batch processes.

In conclusion, 2-Iodo-5-(trifluoromethyl)pyridine-3-sulfonyl chloride continues to emerge as a multifaceted tool in pharmaceutical and chemical research. Its dual functionality enables diverse derivatization pathways, while its structural features confer desirable pharmacokinetic properties to resulting compounds. Ongoing research is expected to expand its applications in targeted drug delivery systems and theranostic agents, solidifying its position in modern drug discovery pipelines.